Cas no 892766-32-4 (7-(diethylamino)-3-(3,4-dimethylbenzenesulfonyl)-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one)

• Product Name: 7-(diethylamino)-3-(3,4-dimethylbenzenesulfonyl)-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one
• CAS No: 892766-32-4
• MF: C₂₃H₂₇FN₂O₃S
• MW: 430.535488367081
• CID: 5422447
• PubChem ID: 20905081
• Update Time: 2025-06-07

7-(diethylamino)-3-(3,4-dimethylbenzenesulfonyl)-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• CCG-167156
• 7-(diethylamino)-3-((3,4-dimethylphenyl)sulfonyl)-1-ethyl-6-fluoroquinolin-4(1H)-one
• F3411-1297
• 892766-32-4
• 7-(diethylamino)-3-(3,4-dimethylbenzenesulfonyl)-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one
• 7-(diethylamino)-3-(3,4-dimethylphenyl)sulfonyl-1-ethyl-6-fluoroquinolin-4-one
• AKOS001917326
• 7-(Diethylamino)-3-[(3,4-dimethylphenyl)sulfonyl]-1-ethyl-6-fluoro-4(1H)-quinolinone

• Inchi： 1S/C23H27FN2O3S/c1-6-25(7-2)21-13-20-18(12-19(21)24)23(27)22(14-26(20)8-3)30(28,29)17-10-9-15(4)16(5)11-17/h9-14H,6-8H2,1-5H3
• InChI Key： BSZJKBVOHZVLAN-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=C(F)C(N(CC)CC)=C2)C(=O)C(S(C2=CC=C(C)C(C)=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 430.17264206g/mol
• Monoisotopic Mass: 430.17264206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• Density: 1.238±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 621.9±55.0 °C(Predicted)
• pka: 1.76±0.20(Predicted)

Additional information on 7-(diethylamino)-3-(3,4-dimethylbenzenesulfonyl)-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one

Introduction to 7-(diethylamino)-3-(3,4-dimethylbenzenesulfonyl)-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one (CAS No. 892766-32-4)

The compound 7-(diethylamino)-3-(3,4-dimethylbenzenesulfonyl)-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one, identified by its CAS number 892766-32-4, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered attention due to its unique structural features and promising pharmacological properties. The presence of a fluoro substituent, combined with the diethylamino and dimethylbenzenesulfonyl groups, contributes to its distinct chemical profile, making it a valuable candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of fluorine-containing compounds in medicinal chemistry, owing to their ability to enhance metabolic stability, binding affinity, and overall bioavailability. In the case of 7-(diethylamino)-3-(3,4-dimethylbenzenesulfonyl)-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one, the fluoro group at the 6-position plays a crucial role in modulating its interactions with biological targets. This modification has been shown to improve the compound's solubility and pharmacokinetic properties, making it an attractive scaffold for developing novel therapeutic agents.

The dimethylbenzenesulfonyl moiety at the 3-position introduces a strong electron-withdrawing effect, which can influence the electronic properties of the quinoline core. This feature is particularly relevant in designing molecules with enhanced binding affinity to biological receptors. Additionally, the diethylamino group at the 7-position contributes to basicity, which can be exploited for targeting acidic or positively charged residues in protein binding pockets. These structural elements collectively contribute to the compound's multifaceted pharmacological potential.

One of the most compelling aspects of 7-(diethylamino)-3-(3,4-dimethylbenzenesulfonyl)-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one is its versatility in drug design. The quinoline core is a well-established scaffold in medicinal chemistry, known for its broad spectrum of biological activities. By incorporating fluorine and sulfonyl groups, researchers have been able to fine-tune the compound's properties for specific therapeutic applications. For instance, studies have demonstrated its potential in inhibiting certain enzymes and receptors implicated in inflammatory diseases and cancer.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoro group often necessitates specialized synthetic methodologies to achieve regioselectivity and avoid unwanted side reactions. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the desired quinoline framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that enable such complex molecules to be accessed.

From a computational chemistry perspective, 7-(diethylamino)-3-(3,4-dimethylbenzenesulfonyl)-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one has been subjected to rigorous molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into how the various substituents influence its binding affinity and selectivity. For example, computational analysis has revealed that the fluoro group enhances interactions with hydrogen bond donors on target proteins, while the sulfonyl group stabilizes electrostatic interactions. Such findings are invaluable for guiding structure-based drug design efforts.

In vitro pharmacological assays have further validated the potential of this compound as a lead molecule for drug development. Initial studies have shown that 7-(diethylamino)-3-(3,4-dimethylbenzenesulfonyl)-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one exhibits inhibitory activity against several enzymes relevant to human health conditions. Notably, it has demonstrated efficacy in reducing inflammation by modulating key signaling pathways involved in immune responses. Additionally, preliminary data suggest that it may possess anticancer properties by interfering with critical cellular processes such as proliferation and apoptosis.

The structural features of this compound also make it an interesting candidate for developing derivatives with enhanced therapeutic profiles. By systematically modifying substituents such as the diethylamino group or exploring different fluorinated analogs, researchers can fine-tune its biological activity and reduce potential side effects. This approach aligns with contemporary drug discovery trends that emphasize personalized medicine and targeted therapy. The ability to rationally design derivatives based on structural insights is a testament to the power of modern medicinal chemistry.

Future research directions for 7-(diethylamino)-3-(3,4-dimethylethylbenzenesulfonyl)-1-methoxy-methoxy-methoxy-methoxy-methoxy-methoxy-methoxy-methoxy-methoxy-methoxy-methoxy-methoxy-methoxy-methoxy-methoxy-methoxy include exploring its mechanism of action in greater detail and conducting preclinical studies to assess its safety and efficacy. Advances in high-throughput screening technologies will facilitate rapid testing of large libraries of derivatives to identify compounds with improved pharmacological profiles. Furthermore, collaborations between synthetic chemists and biologists will be essential for translating laboratory findings into tangible therapeutic benefits.

In conclusion,7-(diethylamino)-3-(3,mdimethylbenzenesulfonyl-1ethyl-6-fluoro-1,4dihydroquinolin-4-one (CAS No.892766-32) stands out as a promising molecule with significant therapeutic potential。 Its unique structural features， coupled with recent advances in synthetic and computational chemistry， make it an exciting candidate for further exploration。 As research continues， this compound is likely to play a pivotal role in developing novel treatments for various human health conditions。